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Compound of Interest

Compound Name:
4-(Bromomethyl)-2,6-

dichloropyridine

Cat. No.: B062455 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of 4-(Bromomethyl)-2,6-
dichloropyridine, a key heterocyclic building block in synthetic and medicinal chemistry. It

covers the compound's core properties, synthesis, and applications, with detailed experimental

protocols and data presented for practical laboratory use.

Core Compound Properties
4-(Bromomethyl)-2,6-dichloropyridine is a trifunctionalized pyridine derivative valued for its

utility as a chemical intermediate. The presence of two chlorine atoms and a reactive

bromomethyl group makes it a versatile precursor for the synthesis of a wide range of more

complex molecules.

Physicochemical and Spectroscopic Data
The key properties of 4-(Bromomethyl)-2,6-dichloropyridine are summarized in the table

below. Note that some physical properties are predicted values based on computational

models, as experimental data is not widely published.
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Property Value Reference(s)

CAS Number 175204-45-2 [1][2][3]

Molecular Formula C₆H₄BrCl₂N [1][2][3][4]

Molecular Weight 240.91 g/mol [1][2]

Appearance
Pale yellow solid / Crystalline

Powder
[1][4]

Purity ≥ 95% (HPLC) [4]

Storage Conditions

Store at 0-8°C or in a freezer

at -20°C in a dark place under

an inert atmosphere.

[1][5]

Boiling Point 299.2 ± 35.0 °C (Predicted) [1][2]

Density 1.770 ± 0.06 g/cm³ (Predicted) [1][2]

pKa -3.01 ± 0.10 (Predicted) [1]

SMILES C1=C(C=C(N=C1Cl)Cl)CBr [6]

InChI
InChI=1S/C6H4BrCl2N/c7-3-4-

1-5(8)10-6(9)2-4/h1-2H,3H2
[6]

Chemical Structure
The structure of 4-(Bromomethyl)-2,6-dichloropyridine features a central pyridine ring with

chlorine atoms at positions 2 and 6, and a bromomethyl group at position 4.
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Figure 1: 2D Structure of 4-(Bromomethyl)-2,6-dichloropyridine.

Synthesis and Experimental Protocols
While specific literature detailing the synthesis of 4-(Bromomethyl)-2,6-dichloropyridine is

scarce, a standard and reliable method is the radical bromination of its precursor, 2,6-dichloro-

4-methylpyridine. The following protocol is based on well-established procedures for the

bromination of similar heterocyclic methyl groups.

Synthesis of 4-(Bromomethyl)-2,6-dichloropyridine
The primary synthetic route involves the reaction of 2,6-dichloro-4-methylpyridine with a

bromine source, such as N-bromosuccinimide (NBS), initiated by a radical initiator like

azobisisobutyronitrile (AIBN).
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Starting Materials

Reaction

Work-up & Purification

2,6-dichloro-4-methylpyridine

Radical Bromination

N-bromosuccinimide (NBS) AIBN (Initiator) Solvent (e.g., CCl₄)

Filter to remove
succinimide

Reaction Mixture

Concentrate filtrate
(Rotary Evaporation)

Column Chromatography
(Silica Gel)

Crude Product

4-(Bromomethyl)-2,6-dichloropyridine

Pure Product
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Reactants & Reagents

Dichloropyridine Derivative
(e.g., from title compound)

Suzuki-Miyaura
Cross-Coupling

Arylboronic Acid Pd Catalyst (e.g., Pd(PPh₃)₄) Base (e.g., K₂CO₃) Solvent (e.g., Toluene/H₂O)

Aqueous Work-up
& Extraction

Purification
(Chromatography/Recrystallization)

Coupled Product
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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dichloropyridine]. BenchChem, [2025]. [Online PDF]. Available at:
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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